Cas no 7378-82-7 (1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1))
7378-82-7 structure
Product Name:1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1)
CAS No:7378-82-7
MF:C17H10N4
MW:270.288102626801
CID:541967
PubChem ID:71404143
Update Time:2025-04-19
1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1)
- benzene-1,2,4,5-tetracarbonitrile,toluene
- Benzene-1,2,4,5-tetracarbonitrile--toluene (1/1)
- 7378-82-7
- DTXSID30825006
-
- Inchi: 1S/C10H2N4.C7H8/c11-3-7-1-8(4-12)10(6-14)2-9(7)5-13;1-7-5-3-2-4-6-7/h1-2H;2-6H,1H3
- InChI Key: VGBUARGAYOBBJO-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C#N.C1(C)C=CC=CC=1
Computed Properties
- Exact Mass: 270.0907
- Monoisotopic Mass: 270.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 374
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 95.16
1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1) Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
7378-82-7 (1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1)) Related Products
- 5724-56-1(2,3-Dimethylbenzonitrile)
- 22884-95-3(3,4-Dimethylbenzonitrile)
- 55984-93-5(2-Methylbenzene-1,4-dicarbonitrile)
- 2571-52-0(2,4,6-Trimethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 22856-30-0(2,3-Naphthalenedicarbonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 21789-36-6(2,4-Dimethylbenzonitrile)
- 6575-13-9(2,6-Dimethylbenzonitrile)
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